Cas no 1706446-51-6 ((2-methylpyrimidin-5-yl)-tetrahydrofuran-2-yl-methanamine)

• Product Name: (2-methylpyrimidin-5-yl)-tetrahydrofuran-2-yl-methanamine
• CAS No: 1706446-51-6
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5191174
• Update Time: 2025-11-03

(2-methylpyrimidin-5-yl)-tetrahydrofuran-2-yl-methanamine Chemical and Physical Properties

Names and Identifiers

• (2-methylpyrimidin-5-yl)-tetrahydrofuran-2-yl-methanamine
• 5-Pyrimidinemethanamine, 2-methyl-α-(tetrahydro-2-furanyl)-

• Inchi： 1S/C10H15N3O/c1-7-12-5-8(6-13-7)10(11)9-3-2-4-14-9/h5-6,9-10H,2-4,11H2,1H3
• InChI Key： JMKLXKBINPTZJT-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(C)N=C1)(C1CCCO1)N

Additional information on (2-methylpyrimidin-5-yl)-tetrahydrofuran-2-yl-methanamine

Recent Advances in the Study of (2-methylpyrimidin-5-yl)-tetrahydrofuran-2-yl-methanamine (CAS: 1706446-51-6)

The compound (2-methylpyrimidin-5-yl)-tetrahydrofuran-2-yl-methanamine (CAS: 1706446-51-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and tetrahydrofuran moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy in targeting enzymes involved in inflammatory responses. The study utilized advanced computational modeling and in vitro assays to demonstrate the compound's high binding affinity and selectivity, suggesting its potential as a lead candidate for anti-inflammatory therapeutics.

Another significant development is the exploration of (2-methylpyrimidin-5-yl)-tetrahydrofuran-2-yl-methanamine in oncology. A recent preprint on bioRxiv (2024) reports its ability to inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. The findings are particularly noteworthy due to the compound's low cytotoxicity toward normal cells, indicating a favorable safety profile for further preclinical evaluation.

In addition to its therapeutic potential, advancements in the synthetic routes for this compound have been documented. A study in Organic Letters (2023) describes an optimized, scalable synthesis method that improves yield and purity, addressing previous challenges in large-scale production. This methodological breakthrough is expected to facilitate further research and development efforts.

Overall, the growing body of research on (2-methylpyrimidin-5-yl)-tetrahydrofuran-2-yl-methanamine underscores its versatility and promise in drug discovery. Future studies are anticipated to delve deeper into its pharmacokinetics and in vivo efficacy, paving the way for potential clinical applications.